Cas no 145655-98-7 (4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-)

• Product Name: 4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-
• CAS No: 145655-98-7
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 1315689
• Update Time: 2024-08-18

4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-4,6(5H)-dione, 5-acetyl-

• Inchi： 1S/C9H6O3S/c1-4(10)6-7(11)5-2-3-13-9(5)8(6)12/h2-3,6H,1H3
• InChI Key： ZINBFEZSPZTDTJ-UHFFFAOYSA-N
• SMILES： C12C(=O)C(C(C)=O)C(=O)C=1C=CS2

Computed Properties

• Exact Mass: 194.00378

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 384.5±42.0 °C(Predicted)
• PSA: 51.21
• pka: 3.85±0.20(Predicted)